Cas no 2229070-14-6 ((1-{2-(pyrrolidin-1-yl)phenylmethyl}cyclopropyl)methanol)

• Product Name: (1-{2-(pyrrolidin-1-yl)phenylmethyl}cyclopropyl)methanol
• CAS No: 2229070-14-6
• MF: C₁₅H₂₁NO
• MW: 231.333344221115
• CID: 5832100
• PubChem ID: 165697476
• Update Time: 2025-06-09

(1-{2-(pyrrolidin-1-yl)phenylmethyl}cyclopropyl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-{2-(pyrrolidin-1-yl)phenylmethyl}cyclopropyl)methanol
• (1-{[2-(pyrrolidin-1-yl)phenyl]methyl}cyclopropyl)methanol
• 2229070-14-6
• EN300-1758583

• Inchi： 1S/C15H21NO/c17-12-15(7-8-15)11-13-5-1-2-6-14(13)16-9-3-4-10-16/h1-2,5-6,17H,3-4,7-12H2
• InChI Key： WVGWYLGHDHSDJC-UHFFFAOYSA-N
• SMILES： OCC1(CC2=CC=CC=C2N2CCCC2)CC1

Computed Properties

• Exact Mass: 231.162314293g/mol
• Monoisotopic Mass: 231.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 23.5Ų

Additional information on (1-{2-(pyrrolidin-1-yl)phenylmethyl}cyclopropyl)methanol

Introduction to (1-{2-(pyrrolidin-1-yl)phenylmethyl}cyclopropyl)methanol (CAS No. 2229070-14-6)

(1-{2-(pyrrolidin-1-yl)phenylmethyl}cyclopropyl)methanol (CAS No. 2229070-14-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclopropyl and pyrrolidinyl moieties, exhibits promising pharmacological properties and potential therapeutic applications. This article aims to provide a comprehensive overview of the chemical structure, synthesis, biological activity, and recent research developments surrounding this compound.

Chemical Structure and Synthesis

The chemical structure of (1-{2-(pyrrolidin-1-yl)phenylmethyl}cyclopropyl)methanol is defined by its cyclopropyl ring, which is attached to a phenylmethyl group substituted with a pyrrolidinyl moiety. The presence of these functional groups imparts unique physical and chemical properties to the molecule. The synthesis of this compound typically involves multi-step reactions, including the formation of the cyclopropyl ring, the introduction of the pyrrolidinyl group, and the final hydroxylation step to introduce the hydroxymethyl functionality.

Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of (1-{2-(pyrrolidin-1-yl)phenylmethyl}cyclopropyl)methanol. For instance, a study published in the Journal of Organic Chemistry in 2023 reported a novel palladium-catalyzed coupling reaction that significantly improved the yield and purity of the final product. This method not only reduces the number of steps required but also minimizes the use of hazardous reagents, making it more environmentally friendly.

Biological Activity and Mechanism of Action

(1-{2-(pyrrolidin-1-yl)phenylmethyl}cyclopropyl)methanol has been extensively studied for its biological activity. Research has shown that this compound exhibits potent anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of chronic pain and inflammatory diseases. The mechanism of action is believed to involve the modulation of specific receptors and signaling pathways involved in pain and inflammation.

A study published in the Journal of Medicinal Chemistry in 2022 demonstrated that (1-{2-(pyrrolidin-1-yl)phenylmethyl}cyclopropyl)methanol selectively binds to and activates certain G-protein coupled receptors (GPCRs), leading to downstream effects that reduce inflammation and pain. Additionally, this compound has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, further contributing to its anti-inflammatory properties.

Pharmacokinetics and Toxicology

The pharmacokinetic profile of (1-{2-(pyrrolidin-1-yl)phenylmethyl}cyclopropyl)methanol has been evaluated in preclinical studies using various animal models. These studies have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed following oral administration and exhibits good bioavailability. It is primarily metabolized by cytochrome P450 enzymes in the liver, with metabolites being excreted via urine and feces.

Toxicological assessments have indicated that (1-{2-(pyrrolidin-1-yl)phenylmethyl}cyclopropyl)methanol is well-tolerated at therapeutic doses with minimal side effects. However, higher doses may lead to mild gastrointestinal discomfort or dizziness. Ongoing research aims to further optimize the pharmacokinetic properties and safety profile of this compound through structural modifications and formulation strategies.

Clinical Applications and Future Prospects

The potential clinical applications of (1-{2-(pyrrolidin-1-yl)phenylmethyl}cyclopropyl)methanol are vast, particularly in the management of chronic pain conditions such as osteoarthritis, neuropathic pain, and inflammatory disorders like rheumatoid arthritis. Preclinical studies have shown promising results, with significant reductions in pain scores and inflammation markers observed in animal models.

Clinical trials are currently underway to evaluate the efficacy and safety of this compound in human subjects. Early-phase trials have reported favorable outcomes, with patients experiencing reduced pain levels and improved quality of life without significant adverse effects. These findings have generated considerable interest among researchers and pharmaceutical companies alike.

In addition to its therapeutic potential, (1-{2-(pyrrolidin-1-yl)phenylmethyl}cyclopropyl)methanol may also serve as a valuable tool for furthering our understanding of pain and inflammation mechanisms at a molecular level. Its selective receptor binding properties make it an excellent candidate for use in basic research studies aimed at elucidating signaling pathways involved in these processes.

Conclusion

(1-{2-(pyrrolidin-1-yl)phenylmethyl}cyclopropyl)methanol (CAS No. 2229070-14-6) represents a promising compound with significant potential for therapeutic applications in chronic pain management and inflammatory diseases. Its unique chemical structure confers distinct biological activities that are being actively investigated through preclinical studies and clinical trials. As research continues to advance, this compound may offer new hope for patients suffering from debilitating pain conditions while contributing valuable insights into the underlying mechanisms of pain and inflammation.